Cas no 1557731-75-5 (2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetic acid)

• Product Name: 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetic acid
• CAS No: 1557731-75-5
• MF: C₈H₆ClN₃O₂
• MW: 211.605140209198
• CID: 4770372
• Update Time: 2026-02-26

2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-Chloropyrrolo[2,1-f][1,2,4]triazin-7-yl)acetic acid
• 2-{4-chloropyrrolo[2,1-f][1,2,4]triazin-7-yl}acetic acid

• Inchi： 1S/C8H6ClN3O2/c9-8-6-2-1-5(3-7(13)14)12(6)11-4-10-8/h1-2,4H,3H2,(H,13,14)
• InChI Key： UJAXTXQRARNRFE-UHFFFAOYSA-N
• SMILES： ClC1C2=CC=C(CC(=O)O)N2N=CN=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 239
• XLogP3: 0.9
• Topological Polar Surface Area: 67.5